Cas no 2138585-03-0 (rac-(1R,6S)-3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo4.2.0octane)

• Product Name: rac-(1R,6S)-3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo4.2.0octane
• CAS No: 2138585-03-0
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 5852217
• PubChem ID: 165747021
• Update Time: 2025-11-06

rac-(1R,6S)-3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo4.2.0octane Chemical and Physical Properties

Names and Identifiers

• rac-(1R,6S)-3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo4.2.0octane
• 2138585-03-0
• EN300-1169801
• rac-(1R,6S)-3-(2-nitrobenzenesulfonyl)-3,8-diazabicyclo[4.2.0]octane

• Inchi： 1S/C12H15N3O4S/c16-15(17)11-3-1-2-4-12(11)20(18,19)14-6-5-9-7-13-10(9)8-14/h1-4,9-10,13H,5-8H2/t9-,10-/m1/s1
• InChI Key： WAYTZOPCMLTROG-NXEZZACHSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC[C@@H]2CN[C@@H]2C1)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų